Cas no 196085-85-5 ((4S,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester)

• Product Name: (4S,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester
• CAS No: 196085-85-5
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 116879
• PubChem ID: 40423490
• Update Time: 2025-06-15

(4S,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• (4S,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester
• (4S-cis)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester
• 1,3-Dioxane-4-aceticacid, 6-(cyanomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (4S,6S)-
• AG-E-43274
• AK101172
• ANW-60413
• CTK4E1902
• FT-0665297
• KB-260208
• SureCN9364885
• tert-butyl (4S,6S)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetate
• tert-Butyl 2-((4S,6S)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• (4S,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester
• 196085-85-5
• E87431
• 1,3-Dioxane-4-acetic acid, 6-(cyanomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (4S-cis)-
• tert-Butyl [(4S,6S)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetate
• (4R,Cis)-1,1-dimethylethyl-6-cyanomethyl-2,2-dimethyl-1,3-dioxane-4-acetate
• DTXSID40654081
• tert-Butyl2-((4S,6S)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• TERT-BUTYL 2-[(4S,6S)-6-(CYANOMETHYL)-2,2-DIMETHYL-1,3-DIOXAN-4-YL]ACETATE
• AKOS016843094
• SCHEMBL9364885
• (4S,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tBu Ester
• 1,1-Dimethylethyl (4S,6S)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetate
• J-012680
• CK3Z5Q9NG5
• 1,3-Dioxane-4-acetic acid, 6-(cyanomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (4S,6S)-
• DB-257796

• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(16)9-11-8-10(6-7-15)17-14(4,5)18-11/h10-11H,6,8-9H2,1-5H3/t10-,11-/m0/s1
• InChI Key： DPNRMEJBKMQHMC-QWRGUYRKSA-N
• SMILES： O1C(C)(C)O[C@@H](CC#N)C[C@H]1CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.16300
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Melting Point: 53-55°C
• Boiling Point: NA
• PSA: 68.55000
• LogP: 2.54208

(4S,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on (4S,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester

Recent Advances in the Application of (4S,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester (CAS: 196085-85-5) in Chemical Biology and Pharmaceutical Research

The compound (4S,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester (CAS: 196085-85-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research briefing aims to provide an overview of the latest developments involving this compound, focusing on its synthetic utility, mechanistic insights, and potential therapeutic implications.

Recent studies have highlighted the role of (4S,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester as a crucial building block in the synthesis of protease inhibitors, particularly those targeting viral proteases such as HCV NS3/4A and SARS-CoV-2 main protease. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the enantioselective synthesis of macrocyclic inhibitors, showcasing its potential in antiviral drug development. The compound's unique stereochemistry and functional groups enable precise control over molecular conformation, a critical factor in inhibitor design.

In the realm of synthetic methodology, advancements have been made in optimizing the production of this intermediate. A recent patent (WO2023051234) describes an improved catalytic asymmetric synthesis route that enhances yield (up to 78%) while maintaining excellent enantiomeric excess (>99%). This development addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications. The process utilizes a novel chiral catalyst system that significantly reduces the formation of diastereomeric byproducts.

Structural-activity relationship (SAR) studies employing this compound have provided valuable insights into the design of new kinase inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of (4S,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester exhibit selective inhibition against CDK4/6 kinases, with promising antitumor activity in preclinical models. The tert-butyl ester moiety was found to play a crucial role in cell permeability, while the cyanomethyl group contributed to target binding affinity.

Emerging applications in radiopharmaceuticals have also been reported. A 2024 study in the Journal of Labelled Compounds and Radiopharmaceuticals described the successful incorporation of this compound into PET tracer development. The researchers utilized the cyanomethyl group for facile introduction of fluorine-18, creating a novel class of imaging agents for neurodegenerative diseases. This represents an exciting expansion of the compound's utility beyond traditional small-molecule therapeutics.

Quality control and analytical method development for this compound have seen significant progress. Recent publications in the Journal of Pharmaceutical and Biomedical Analysis (2023) present validated HPLC-MS methods for the detection and quantification of process-related impurities in batches of (4S,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester. These methods achieve detection limits below 0.1% for all specified impurities, ensuring the compound meets stringent pharmaceutical quality standards.

Looking forward, the unique structural features of (4S,6S)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester continue to inspire novel applications in drug discovery. Current research directions include its use in PROTAC (proteolysis targeting chimera) development and as a scaffold for covalent inhibitor design. The compound's versatility and well-established synthetic accessibility position it as a valuable tool in addressing current challenges in medicinal chemistry and chemical biology.